Cas no 2219379-55-0 (2-Amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride)

• Product Name: 2-Amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride
• CAS No: 2219379-55-0
• MF: C₆H₁₁ClN₂O
• MW: 162.617340326309
• CID: 5174529
• PubChem ID: 137951312
• Update Time: 2025-06-16

2-Amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,5-dihydro-1h-pyrrol-1-yl)ethan-1-one hydrochloride
• 2-amino-1-(2,5-dihydropyrrol-1-yl)ethanone;hydrochloride
• starbld0031348
• Z3178891024
• 2-Amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride

• Inchi： 1S/C6H10N2O.ClH/c7-5-6(9)8-3-1-2-4-8;/h1-2H,3-5,7H2;1H
• InChI Key： IQWJRDQWTRYEEI-UHFFFAOYSA-N
• SMILES： Cl.O=C(CN)N1CC=CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 46.3

Additional information on 2-Amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride

Introduction to 2-Amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride (CAS No. 2219379-55-0)

2-Amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride, identified by its CAS number 2219379-55-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a pyrrole moiety linked to an acetylamine backbone. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug development pipelines.

The structural framework of 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride consists of a pyrrolidine ring fused with an acetyl group, which is further substituted with an amino group at the terminal carbon. This unique arrangement imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications. The presence of both nitrogen-rich heterocycles and functional amine groups suggests potential interactions with biological targets, including enzymes and receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrole derivatives due to their ability to modulate key biological pathways. Studies have demonstrated that compounds incorporating the pyrrole scaffold exhibit diverse activities, ranging from anti-inflammatory and antimicrobial effects to more specialized roles in central nervous system (CNS) disorders. The specific substitution pattern in 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride may contribute to its unique pharmacokinetic and pharmacodynamic properties, warranting further investigation.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. Medicinal chemists often leverage such intermediates to design novel analogs with enhanced efficacy and reduced toxicity. The flexibility offered by the pyrrole ring allows for modifications at multiple positions, enabling the creation of libraries of derivatives for high-throughput screening. This approach has been successfully employed in the discovery of new therapeutic agents targeting diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride involves multi-step organic transformations, typically starting from readily available precursors like 2-aminoethylamine and appropriately substituted pyrroles. The hydrochloride salt formation is crucial for improving handling properties and ensuring compatibility with downstream applications. Advanced synthetic methodologies, including catalytic hydrogenation and transition-metal-catalyzed coupling reactions, have been optimized to achieve high yields and purity levels suitable for preclinical studies.

Recent advancements in computational chemistry have further accelerated the development process for this type of compound. Molecular modeling techniques allow researchers to predict binding affinities and metabolic stability before conducting expensive experimental trials. By integrating virtual screening with experimental validation, scientists can rapidly identify promising candidates for further optimization. This synergy between computational tools and traditional synthetic chemistry has significantly reduced the time-to-market for new drug candidates.

The biological evaluation of 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride has revealed intriguing interactions with various biological targets. Preliminary in vitro studies suggest that this compound may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to modulate neurotransmitter receptors has been explored in models of pain management and cognitive disorders. These findings underscore its potential as a lead compound for developing novel therapeutics.

In vivo studies have complemented these findings by assessing the pharmacokinetic profile and target engagement of 2-amino-1-(2,5-dihydro-1H-pyrrol-1-yl)ethan-1-one hydrochloride in animal models. Pharmacokinetic analyses have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting its suitability for oral administration. Furthermore, preliminary toxicology studies indicate that the compound exhibits low systemic toxicity at therapeutic doses, paving the way for further clinical development.

The role of pyrrole derivatives in drug discovery continues to expand with each passing year. Their structural versatility allows them to interact with a wide range of biological targets across multiple therapeutic areas. As research progresses, compounds like 2-amino-1-(2,5-dihydro-1H-pyrrol-1-ylolethanone hydrochloride are expected to play a pivotal role in addressing unmet medical needs. The integration of cutting-edge synthetic methodologies with sophisticated biological assays will be essential in realizing their full potential as therapeutic agents.

Future directions in the study of this compound may include exploring its mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography or cryo-electron microscopy (cryoEM). Understanding how it interacts with its target proteins will provide critical insights into optimizing its potency and selectivity. Additionally, formulation development efforts will focus on improving bioavailability and patient compliance through novel delivery systems.

The broader impact of such research extends beyond individual compounds to advance our understanding of disease mechanisms at a molecular level. By uncovering new therapeutic targets and developing innovative drug candidates like hydrochloride salt form derivatives, we can address complex diseases more effectively than ever before. Collaborative efforts between academia and industry are essential to translate these discoveries into tangible benefits for patients worldwide.